Cas no 23809-98-5 (Benzenamine, 3-(1-methylethenyl)-)

• Product Name: Benzenamine, 3-(1-methylethenyl)-
• CAS No: 23809-98-5
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 1415488
• PubChem ID: 13879152
• Update Time: 2025-04-20

Benzenamine, 3-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1-methylethenyl)-
• 3-(prop-1-en-2-yl)aniline
• SCHEMBL771139
• 3-prop-1-en-2-ylaniline
• 2-(3-aminophenyl)propene
• 23809-98-5
• EN300-754548
• Z1203585283
• AKOS006364302

• Inchi： 1S/C9H11N/c1-7(2)8-4-3-5-9(10)6-8/h3-6H,1,10H2,2H3
• InChI Key： HUAHZCFLLQRNRO-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(C(=C)C)=C1

Computed Properties

• Exact Mass: 133.08923
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes